2-((1-(2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetyl)piperidin-4-yl)oxy)nicotinonitrile

• IUPAC Name: 2-[1-[2-(2-oxo-1,3-benzoxazol-3-yl)acetyl]piperidin-4-yl]oxypyridine-3-carbonitrile
• InChI: InChI=1S/C20H18N4O4/c21-12-14-4-3-9-22-19(14)27-15-7-10-23(11-8-15)18(25)13-24-16-5-1-2-6-17(16)28-20(24)26/h1-6,9,15H,7-8,10-11,13H2
• InChI Key: UMJPNNPUTKUNHS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=C(C=CC=N2)C#N)C(=O)CN3C4=CC=CC=C4OC3=O
• Molecular Formula: C20H18N4O4
• Molecular Weight: 378.4 g/mol

Description

The compound is a complex organic molecule. Based on its structure, it seems to contain a benzo[d]oxazol-3(2H)-yl group, an acetyl group, a piperidin-4-yl group, and a nicotinonitrile group.

Scientific Research Applications

2-((1-(2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetyl)piperidin-4-yl)oxy)nicotinonitrile has potential applications in various fields, including medicinal chemistry, pharmacology, and drug discovery. This compound has been shown to exhibit antitumor, anti-inflammatory, and antiviral activities. Additionally, it has been shown to have potential as a therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of 2-((1-(2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetyl)piperidin-4-yl)oxy)nicotinonitrile is not fully understood. However, it is believed to act by inhibiting various enzymes and signaling pathways involved in cellular processes such as proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of tumor cells and reduce inflammation. Additionally, it has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-((1-(2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetyl)piperidin-4-yl)oxy)nicotinonitrile in lab experiments is its diverse biological activities. This compound has potential applications in various fields, making it a versatile tool for scientific research. However, one limitation of using this compound is its complex synthesis method, which may limit its availability and accessibility for some researchers.

Future Directions

There are several future directions for research involving 2-((1-(2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetyl)piperidin-4-yl)oxy)nicotinonitrile. One direction is to investigate its potential as a therapeutic agent for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential as an anticancer agent and to investigate its mechanism of action in inhibiting tumor growth. Additionally, further studies are needed to elucidate the biochemical and physiological effects of this compound and to optimize its synthesis method for wider availability and accessibility.

Synthesis Methods

The synthesis of 2-((1-(2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetyl)piperidin-4-yl)oxy)nicotinonitrile is a complex process that involves several steps. The first step involves the reaction of 2-aminonicotinic acid with acetic anhydride to form an acetylated derivative. The second step involves the reaction of the acetylated derivative with 2-oxobenzo[d]oxazole to form the oxazole derivative. The third step involves the reaction of the oxazole derivative with piperidine to form the piperidine derivative. Finally, the piperidine derivative is reacted with cyanogen bromide to form this compound.